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Compound of Interest

Compound Name: Demeton

Cat. No.: B052138 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Demeton, a highly toxic organophosphate insecticide. The following procedures are intended

for researchers, scientists, and drug development professionals handling Demeton in a

laboratory setting. Adherence to these guidelines is critical for ensuring personnel safety and

environmental protection.

Demeton is a potent acetylcholinesterase inhibitor and is classified as a hazardous substance.

[1] Its disposal must be managed in strict accordance with local, state, and federal hazardous

waste regulations.[2] Under no circumstances should Demeton or its residues be released into

the sanitary sewer system or general waste.[2][3]

Immediate Safety Precautions
In the event of a spill, evacuate the area immediately.[2] Personnel involved in cleanup must

wear appropriate personal protective equipment (PPE), including a chemical-resistant suit,

gloves, eye protection, and a self-contained breathing apparatus.[3] Spills should be contained

using absorbent materials such as sand, vermiculite, or earth.[3][4][5] The collected material

must be placed in a sealed, properly labeled container for hazardous waste disposal.[3][4]

Disposal Philosophy: Chemical Degradation
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The primary method for the laboratory-scale disposal of Demeton is through chemical

degradation, specifically alkaline hydrolysis. This process breaks down the toxic

organophosphate ester into less toxic, water-soluble compounds.

Quantitative Data on Demeton Hydrolysis
The efficiency of Demeton hydrolysis is dependent on pH and temperature. The following table

summarizes the conditions for 50% degradation of Demeton.

Parameter Value Condition

Half-life 1.25 hours pH 9, 70°C

Half-life 4.9 hours pH 3, 70°C

Data sourced from a study on the disposal of small quantities of unused pesticides.

Experimental Protocol: Laboratory-Scale Alkaline
Hydrolysis of Demeton
This protocol details the step-by-step methodology for the chemical degradation of small

quantities of Demeton waste in a laboratory setting.

Materials:

Demeton waste (liquid or solid)

Sodium hydroxide (NaOH) pellets or solution

Distilled water

pH indicator strips or a calibrated pH meter

Heating mantle or water bath

Stir plate and magnetic stir bar

Appropriate reaction vessel (e.g., three-necked flask) with a condenser
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Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat,

and a fume hood.

Procedure:

Preparation: Conduct all steps within a certified chemical fume hood. Ensure all necessary

PPE is worn correctly.

Prepare Alkaline Solution: Prepare a 1 M sodium hydroxide solution by carefully dissolving

NaOH in distilled water.

Reaction Setup: Place the Demeton waste into the reaction vessel. For every 1 part of

Demeton waste, add 10 parts of the 1 M NaOH solution. Add a magnetic stir bar to the

vessel.

Initiate Hydrolysis:

Place the reaction vessel on the stir plate within the heating mantle or water bath.

Begin stirring the solution.

Heat the mixture to 70°C.

Monitor Reaction: Maintain the temperature at 70°C and continue stirring. The reaction

should proceed for a minimum of 5 half-lives (approximately 6.25 hours) to ensure greater

than 95% degradation. Periodically check the pH and add more NaOH solution if it drops

below 9.

Cooling and Neutralization: After the reaction is complete, turn off the heat and allow the

solution to cool to room temperature. Neutralize the solution by slowly adding a suitable acid

(e.g., hydrochloric acid) until the pH is between 6 and 8.

Final Disposal: The resulting neutralized solution may be disposed of as hazardous aqueous

waste, in accordance with institutional and local regulations.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Demeton waste.
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Add Excess Alkaline Solution (e.g., NaOH)
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Cool to Room Temperature
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Arrange for Professional Disposal
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Caption: Workflow for the safe disposal of Demeton in a laboratory setting.
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Empty Container Disposal
Empty containers that once held Demeton must also be treated as hazardous waste. They

should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.

The rinsed containers should then be disposed of through a licensed hazardous waste

contractor. Never reuse empty Demeton containers for any other purpose.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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